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Compound of Interest

Compound Name: 2,3,4-Trichlorothiophene

Cat. No.: B097329

An In-depth Technical Guide to 2,3,4-Trichlorothiophene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,3,4-trichlorothiophene (CAS
Number: 17249-78-4), a halogenated heterocyclic compound. It is intended to be a key
resource for researchers, chemists, and professionals in drug development and materials
science. This document details the physicochemical properties, spectroscopic data, synthesis,
reactivity, and safety information for 2,3,4-trichlorothiophene. The information is presented in
a clear and accessible format, with quantitative data summarized in tables and key processes
visualized using diagrams.

Chemical and Physical Properties

2,3,4-Trichlorothiophene is a chlorinated derivative of thiophene.[1] Its physical and chemical
properties are crucial for its handling, storage, and application in chemical synthesis.[2][3]
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Property Value Source
CAS Number 17249-78-4 [11[2][3][4]
Molecular Formula C4HCI3S [1112]14]
Molecular Weight 187.47 g/mol [11[2]
Melting Point -0.5°C [2]
Boiling Point 203-208 °C [2]
Density 1.613 g/cm3 [2]
IUPAC Name 2,3,4-trichlorothiophene [1]
SMILES C1=C(C(=C(S1)ChCI)CI [1]
inChi INChI=1S/C4HCI3S/c5-2-1-8- o
4(7)3(2)6/h1H

OVXHWSNIIKNEQD-
InChlKey [1]
UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of 2,3,4-
trichlorothiophene. While a specific, comprehensive dataset for this particular isomer is not
readily available in the provided search results, the following table outlines the expected
spectroscopic characteristics based on its structure and data for related chlorothiophenes.[5][6]

[71181[°]
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Spectroscopic Technique Expected Characteristics

A single signal (singlet) in the aromatic region (&
1H NMR 7.0-8.0 ppm) corresponding to the single proton

at the 5-position.

Four distinct signals in the aromatic region

corresponding to the four carbon atoms of the
13C NMR _ _

thiophene ring. The carbon atoms bonded to

chlorine will be downfield shifted.

Characteristic C-H stretching vibrations for the
Infrared (IR) Spect aromatic proton, C=C stretching for the
nfrare ectrosco
P Py thiophene ring, and strong C-Cl stretching

absorptions in the fingerprint region.[7][9]

A molecular ion peak (M+) at m/z 186 (for 3>Cl)

with a characteristic isotopic pattern due to the
Mass Spectrometry (MS) )

presence of three chlorine atoms (M+2, M+4,

M+6 peaks).[6]

Synthesis and Experimental Protocols

The synthesis of polychlorinated thiophenes can be achieved through various methods, often
involving the direct chlorination of thiophene or substituted thiophenes.[10] Dehydrochlorination
of chlorinated thiophene addition products is another common route.[10]

A general experimental workflow for the synthesis of a chlorinated thiophene is outlined below.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pa01000125.schoolwires.net/cms/lib/PA01000125/Centricity/Domain/366/Chap11%20Spectroscopy.pdf
https://www.nobraintoosmall.co.nz/students/chemistry/NCEA_Level3/pdfs/che_91388_Datasheet.pdf
https://www.pearson.com/channels/organic-chemistry/asset/064913d5/for-each-nmr-spectrum-propose-a-structure-consistent-with-the-spectrum-and-the-a
https://patents.google.com/patent/US2851464A/en
https://patents.google.com/patent/US2851464A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Synthesis Workflow for Chlorinated Thiophenes

Starting Material
(e.g., Thiophene)

Chlorination

(e.g., Cl2, SO2CI2)

Chlorinated Thiolane/Thiolene
Addition Products

Dehydrochlorination

(Heat, Catalyst)

Crude Chlorothiophene Mixture

Purification

(e.g., Distillation)

2,3,4-Trichlorothiophene

Click to download full resolution via product page

Caption: General synthesis workflow for chlorinated thiophenes.
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Experimental Protocol Example: Synthesis of a
Dichlorothiophene

While a specific protocol for 2,3,4-trichlorothiophene is not detailed in the provided results, a
patented method for producing dichlorothiophene involves heating tetrachlorothiolane in the
presence of activated carbon.[10] This provides a template for a potential synthesis route.

» Reaction Setup: A reaction vessel is charged with tetrachlorothiolane and activated carbon.
e Heating: The mixture is heated to a temperature between 143°C and 260°C.[10]

o Dehydrochlorination: During heating, HCI is eliminated from the tetrachlorothiolane, forming
dichlorothiophene.[10]

« Purification: The resulting dichlorothiophene is then purified, typically by distillation, to
separate it from other chlorinated species and byproducts.

Reactivity and Potential Applications

2,3,4-Trichlorothiophene, as a polyhalogenated heterocycle, is expected to be a versatile
intermediate in organic synthesis. The chlorine atoms can be substituted through nucleophilic
aromatic substitution (SNAr) reactions, and the remaining C-H bond can be functionalized, for
example, through lithiation followed by reaction with an electrophile.

Thiophene derivatives are recognized as important structural motifs in medicinal chemistry and
are found in a variety of therapeutic agents.[11][12][13] They are used in the synthesis of
compounds with anti-inflammatory, antifungal, and anticancer properties.[11][12]
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Role of 2,3,4-Trichlorothiophene as a Chemical Intermediate

2,3,4-Trichlorothiophene

N RSO o C-H Functionalization

Substitution (SNAr)

Functionalized Thiophene
Derivatives

LI EOTITEES Agrochemicals Organic Materials
(e.g., Anti-inflammatory, Antifungal) 9 9

Click to download full resolution via product page

Caption: Role of 2,3,4-Trichlorothiophene as an intermediate.

Safety and Handling

The safe handling of 2,3,4-trichlorothiophene is paramount. Based on safety data for related
chlorothiophenes, this compound should be considered hazardous. The following table

summarizes key safety information. Note that this is based on data for similar compounds and
a specific Safety Data Sheet (SDS) for 2,3,4-trichlorothiophene should always be consulted.
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Safety Aspect

Recommendation

Source

Hazard Statements

Harmful if swallowed, in
contact with skin, or if inhaled.
[14][15] Causes skin and
serious eye irritation.[14][16]
May cause respiratory
irritation.[16] Harmful to
aquatic life with long-lasting
effects.[14] Highly flammable
liquid and vapor.[14][15]

[14][15][16]

Precautionary Statements

Keep away from heat, sparks,
open flames, and hot surfaces.
[14][16] Use only outdoors or
in a well-ventilated area.[14]
Wear protective gloves, eye
protection, and face protection.
[14][16] In case of contact with
skin or eyes, rinse immediately
with plenty of water.[14][16]

[14][16]

Personal Protective Equipment
(PPE)

Safety glasses with side-
shields, protective gloves (e.g.,
nitrile rubber), and a lab coat
are required. Work should be

conducted in a fume hood.

[14][16]

Fire Fighting Measures

Use dry chemical, COz, or
foam. Water spray may be
used to cool containers.[14]
Vapors may form explosive

mixtures with air.[14]

[14]

First Aid

If inhaled: Move to fresh air. In
case of skin contact: Take off
immediately all contaminated
clothing and wash skin with
soap and water. In case of eye

contact: Rinse thoroughly with

[14][16][17]
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plenty of water for at least 15
minutes. If swallowed: Do NOT
induce vomiting. Rinse mouth
with water. Seek immediate
medical attention in all cases

of exposure.

Store in a well-ventilated
place.[15][17] Keep container
Storage tightly closed.[14][15][16][17] [14][15][16][17]
Keep away from heat and
sources of ignition.[15][16][17]

Dispose of contents/container
Disposal to an approved waste disposal [17]
plant.[17]

Conclusion

2,3,4-Trichlorothiophene is a valuable chemical intermediate with significant potential in the
synthesis of complex organic molecules, particularly for pharmaceutical and agrochemical
applications. Its reactivity, driven by the presence of multiple chlorine substituents and a
reactive C-H bond, allows for diverse functionalization pathways. A thorough understanding of
its physicochemical properties, spectroscopic signatures, and safety precautions is essential for
its effective and safe utilization in a research and development setting. This guide serves as a
foundational resource to support such endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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